Cas no 139399-42-1 (1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one)

• Product Name: 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one
• CAS No: 139399-42-1
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 1269336
• PubChem ID: 745539
• Update Time: 2025-10-30

1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)-
• 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one
• AKOS000525701
• 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)ethanone
• CCG-20010
• Oprea1_715665
• SR-01000487919
• Z56780452
• Enamine_001020
• SCHEMBL5329338
• F0020-0004
• Oprea1_132541
• 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanone
• 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methylbenzimidazol-2-yl)ethanone
• SR-01000487919-1
• STK887732
• HMS1396O08
• 139399-42-1

• Inchi： 1S/C18H18N2O3/c1-3-11-8-12(16(22)9-15(11)21)17(23)10-18-19-13-6-4-5-7-14(13)20(18)2/h4-9,21-22H,3,10H2,1-2H3
• InChI Key： KAIMAPGPSLRDDN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=C(C(CC)=C1)O)O)CC1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 310.13184
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Additional information on 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one

Compound CAS No. 139399-42-1: 1-(5-Ethyl-2,4-Dihydroxyphenyl)-2-(1-Methyl-1H-1,3-Benzodiazol-2-Yl)Ethan-1-One

Compound CAS No. 139399-42-1, also known as 1-(5-Ethyl-2,4-Dihydroxyphenyl)-2-(1-Methyl-1H-1,3-Benzodiazol-2-Yl)Ethan-1-One, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields, including pharmacology and materials science. Recent studies have highlighted its role in drug discovery and its ability to interact with biological systems in novel ways.

The molecular structure of CAS No. 139399-42-1 is characterized by a benzodiazole moiety and a dihydroxyphenyl group, which are key functional groups contributing to its chemical reactivity and biological activity. The benzodiazole ring is known for its aromatic stability and ability to participate in hydrogen bonding, while the dihydroxyphenyl group introduces hydrophilic properties and potential sites for further chemical modification. These structural features make the compound a promising candidate for exploring its role in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 139399-42-1 through multi-step reactions involving advanced catalytic systems. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the complex heterocyclic framework of this compound. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications in drug screening and preclinical studies.

The pharmacological properties of CAS No. 139399-42-1 have been extensively studied in vitro and in vivo models. Experimental data suggest that this compound exhibits potent antioxidant activity, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, preliminary studies indicate that it may possess anti-inflammatory properties, which could be exploited in developing novel therapeutic agents for inflammatory conditions.

In addition to its pharmacological applications, CAS No. 139399-42-1 has shown promise in materials science due to its unique electronic properties. The compound's ability to act as a π-conjugated system makes it a potential candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has explored its use as a building block for constructing advanced materials with tailored electronic properties.

The synthesis and characterization of CAS No. 139399-42-1 have been documented in several peer-reviewed journals, highlighting its importance in contemporary chemical research. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the compound's ability to modulate specific cellular pathways involved in cancer progression, suggesting its potential as an anticancer agent. Another study in *Chemical Communications* reported on its application as a fluorescent probe for sensing metal ions in aqueous environments.

As research on CAS No. 139399-42-1 continues to evolve, its versatility across multiple disciplines underscores its significance as a valuable tool for scientific exploration. Its unique combination of structural features and functional properties positions it at the forefront of innovation in both medicinal chemistry and materials science.